Cas no 889941-16-6 (1-Methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-5-carboxylic Acid)

• Product Name: 1-Methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-5-carboxylic Acid
• CAS No: 889941-16-6
• MF: C₁₅H₁₁N₃O₄
• MW: 297.265543222427
• CID: 5013544
• Update Time: 2025-06-09

1-Methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-5-carboxylic acid
• 1-methyl-2,4-dioxo-7-phenyl-1,3-dihydropyridino[2,3-d]pyrimidine-5-carboxylic acid
• SBB043924
• NE49368
• ST50774927
• Z98637416
• 1-Methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-5-carboxylic Acid

• Inchi： 1S/C15H11N3O4/c1-18-12-11(13(19)17-15(18)22)9(14(20)21)7-10(16-12)8-5-3-2-4-6-8/h2-7H,1H3,(H,20,21)(H,17,19,22)
• InChI Key： DENKARDJQJWKFA-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(=O)O)C=C(C3C=CC=CC=3)N=C2N(C)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 489
• XLogP3: 1.1
• Topological Polar Surface Area: 99.6

Experimental Properties

• Density: 1.4±0.1 g/cm3

1-Methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 1-Methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-5-carboxylic Acid

Introduction to 1-Methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-5-carboxylic Acid (CAS No. 889941-16-6) and Its Emerging Applications in Chemical Biology

The compound 1-Methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-5-carboxylic Acid, identified by the CAS number 889941-16-6, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the pyrido-pyrimidine class, a scaffold that has garnered considerable attention due to its structural complexity and biological relevance. The presence of multiple functional groups, including a carboxylic acid moiety and a phenyl ring, makes this compound a versatile platform for further chemical modifications and biological investigations.

Recent advancements in drug discovery have highlighted the importance of pyrido-pyrimidine derivatives as pharmacophores. These compounds exhibit a wide range of biological activities, making them valuable candidates for therapeutic development. Specifically, the 1-Methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-5-carboxylic Acid structure has been explored for its potential in modulating various biological pathways. The carboxylic acid group at the 5-position provides a reactive site for further derivatization, enabling the synthesis of analogs with tailored properties. This flexibility has been leveraged in recent studies to develop novel inhibitors targeting key enzymes involved in cancer metabolism.

In particular, the phenyl ring in this compound contributes to its binding affinity and specificity. Structural modifications around the phenyl moiety have been shown to enhance interactions with biological targets, improving both potency and selectivity. This has led to several promising preclinical candidates that are currently under investigation for their therapeutic efficacy. The dioxo group at the 2-position introduces additional electronic properties that influence the molecule's reactivity and interactions with biological systems. These features collectively make 1-Methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-5-carboxylic Acid a compelling subject for further research.

One of the most intriguing aspects of this compound is its potential role in modulating metabolic pathways relevant to diseases such as cancer. Recent studies have demonstrated that pyrido-pyrimidine derivatives can interfere with key metabolic enzymes by acting as competitive inhibitors or allosteric modulators. The carboxylic acid group at the 5-position is particularly important in these interactions, allowing for hydrogen bonding and electrostatic interactions with target proteins. These interactions have been shown to disrupt aberrant metabolic processes that are often observed in cancer cells.

The phenyl ring also plays a crucial role in these interactions. Its aromaticity allows for π-stacking interactions with aromatic residues in target proteins, enhancing binding affinity. Additionally, electronic effects induced by the dioxo group can modulate the reactivity of key functional groups within the molecule. These combined features make 1-Methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-5-carboxylic Acid an ideal candidate for structure-based drug design.

Recent computational studies have further elucidated the binding mode of this compound with its target enzymes. Molecular docking simulations have revealed that optimal binding occurs when the carboxylic acid group and phenyl ring are positioned in specific orientations relative to key residues in the active site. These findings have guided synthetic efforts aimed at optimizing potency and selectivity. By fine-tuning these interactions through structural modifications, researchers have developed analogs that exhibit improved pharmacokinetic profiles and reduced off-target effects.

The therapeutic potential of this compound has also been explored in preclinical models of inflammation and neurodegenerative diseases. Initial studies suggest that it can modulate inflammatory pathways by inhibiting key cytokine production and reducing oxidative stress. Additionally, its ability to interact with neuronal receptors has raised interest in its potential as a neuroprotective agent. These findings highlight the broad applicability of pyrido-pyrimidine derivatives across multiple therapeutic areas.

Future research directions include exploring synthetic strategies to expand the chemical space of this scaffold. By incorporating additional functional groups or heterocyclic moieties into the core structure, 1-Methyl-2,4-dioxo-,7 -phenyl - 1 H, 2 H, 3 H, 4 H - pyrido 2, 3 - dipyrimidine - 5 -carboxylic acid will likely reveal new biological activities and therapeutic applications . Furthermore , investigating its mechanism of action at a molecular level will provide valuable insights into its mode of action and inform future drug design efforts .

The development of novel drug candidates is an iterative process that relies on interdisciplinary collaboration between chemists , biologists , pharmacologists , and clinicians . The compound 1-Methyl-, 24 - dioxo -7 - phenyl -, H, 23 -, H, 34 -, H, 45 -, H - pyridine ,23 -, dipyrimidinone - carboxylic acid ( CAS No . 889941,16 -6) exemplifies how basic research can lead to innovative therapeutics . Its unique structural features offer opportunities for designing molecules with enhanced efficacy , selectivity , and safety profiles . As research progresses , it is expected that this class of compounds will continue to contribute significantly to advances in medicine .